Cas no 100606-82-4 (Methyl 2-amino-3-chlorobutanoate)

• Product Name: Methyl 2-amino-3-chlorobutanoate
• CAS No: 100606-82-4
• MF: C₅H₁₀ClNO₂
• MW: 151.591400623322
• CID: 1126108
• PubChem ID: 12881247
• Update Time: 2025-08-05

Methyl 2-amino-3-chlorobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-chlorobutanoate
• (+-)-threo-2-Amino-3-chlor-buttersaeure-methylester
• Butanoic acid, 2-amino-3-chloro-, methyl ester
• AGN-PC-00JWXX
• ACMC-20m3ov
• (+-)-threo-2-amino-3-chloro-butyric acid methyl ester
• CTK0E0060
• (+-)-threo-2-Amino-3-chlor-buttersaeure-methylester; Butanoic acid, 2-amino-3-chloro-, methyl ester; AGN-PC-00JWXX; ACMC-20m3ov; (+-)-threo-2-amino-3-chloro-butyric acid methyl ester; CTK0E0060;
• DTXSID60512210
• SCHEMBL6946421
• 100606-82-4

• Inchi： 1S/C5H10ClNO2/c1-3(6)4(7)5(8)9-2/h3-4H,7H2,1-2H3
• InChI Key： RLSIAHTWMIICMW-UHFFFAOYSA-N
• SMILES： ClC(C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 151.0401
• Monoisotopic Mass: 151.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32

Additional information on Methyl 2-amino-3-chlorobutanoate

Methyl 2-amino-3-chlorobutanoate: A Comprehensive Overview

Methyl 2-amino-3-chlorobutanoate, also known by its CAS number 100606-82-4, is a chemical compound that has garnered significant attention in recent years due to its versatile applications and promising potential in various fields. This compound is a derivative of amino acids, specifically incorporating a methyl ester group and a chlorine atom at the third position of the butanoate chain. Its structure allows for a wide range of functional groups, making it an attractive candidate for research and development in areas such as pharmaceuticals, agrochemicals, and materials science.

The molecular formula of Methyl 2-amino-3-chlorobutanoate is C₅H₉ClNO₂, with a molecular weight of approximately 157.6 g/mol. The compound exists as a white crystalline solid under standard conditions and is soluble in organic solvents such as dichloromethane and ethyl acetate. Its physical properties make it suitable for various synthetic procedures, including nucleophilic substitutions and condensation reactions.

Recent studies have highlighted the potential of Methyl 2-amino-3-chlorobutanoate as a building block in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antibiotics and antiviral agents. The presence of the chlorine atom at the third position introduces unique electronic properties, enabling the compound to act as an intermediate in the formation of complex molecular architectures.

In the field of agrochemistry, Methyl 2-amino-3-chlorobutanoate has been investigated for its potential as a herbicide or plant growth regulator. Its ability to modulate enzyme activity in plants suggests that it could play a role in enhancing crop yields or controlling unwanted vegetation. However, further research is required to fully understand its efficacy and environmental impact.

The synthesis of Methyl 2-amino-3-chlorobutanoate typically involves multi-step processes, often starting from readily available amino acids such as alanine or glycine. The introduction of the methyl ester group and the chlorination step are critical to obtaining the desired product. Optimization of reaction conditions, such as temperature and solvent choice, has been a focus of recent studies to improve yield and purity.

From a biotechnological perspective, Methyl 2-amino-3-chlorobutanoate has shown promise as a substrate for enzymatic reactions. Its structure allows for selective modifications by enzymes such as transferases or hydrolases, opening up possibilities for its use in metabolic engineering and biosynthesis pathways.

Moreover, advancements in computational chemistry have enabled researchers to model the behavior of Methyl 2-amino-3-chlorobutanoate at the molecular level. These studies provide insights into its interaction with biological targets, such as proteins or nucleic acids, which are crucial for designing drugs with high specificity and efficacy.

In conclusion, Methyl 2-amino-3-chlorobutanoate (CAS No: 100606-82-4) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in synthetic chemistry, drug discovery, and agricultural science. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing modern science and technology.